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Compound of Interest

Compound Name: 5-Methyltetrazole

Cat. No.: B045412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyltetrazole is a five-membered heterocyclic compound containing four nitrogen atoms,

making it a nitrogen-rich molecule of significant interest in various fields, including

pharmaceuticals and energetic materials. A thorough understanding of its thermochemical

properties is crucial for its safe handling, application, and the development of new derivatives

with tailored characteristics. This technical guide provides a comprehensive overview of the

core thermochemical properties of 5-Methyltetrazole, detailing experimental methodologies

and presenting quantitative data in a clear, structured format.

Core Thermochemical Properties
The key thermochemical parameters of 5-Methyltetrazole are summarized in the table below.

These values are essential for predicting the compound's energy content, stability, and

behavior under different thermal conditions.
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Property Value Method of Determination

Molecular Formula C₂H₄N₄ -

Molecular Weight 84.08 g/mol -

Decomposition Temperature 254 °C
Differential Thermal Analysis

(DTA)[1]

Density (at 296 K) 1.349 g/cm³ X-ray Diffraction[2]

Standard Enthalpy of

Formation (Solid)
Calculated via CBS-4M Computational Chemistry[1][3]

Standard Enthalpy of

Combustion
Not Experimentally Determined -

Enthalpy of Sublimation Not Experimentally Determined -

Note: While a specific experimental value for the standard enthalpy of formation in the solid

state is not readily available in the cited literature, it is frequently calculated using

computational methods like the Complete Basis Set (CBS-4M) for energetic materials

assessments.[1][3]

Experimental Protocols
The determination of the thermochemical properties of 5-Methyltetrazole relies on a suite of

well-established experimental techniques. The following sections detail the methodologies for

the key experiments.

Synthesis and Purification
For accurate thermochemical measurements, a high-purity sample of 5-Methyltetrazole is

essential. A common and efficient synthesis route is the [3+2] cycloaddition of acetonitrile with

sodium azide, catalyzed by a Lewis acid such as zinc bromide in an aqueous medium.

Protocol:

A mixture of acetonitrile and sodium azide is prepared in water.
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A catalytic amount of zinc bromide is added to the mixture.

The reaction is heated and stirred for a specified period to ensure complete conversion.

Upon completion, the reaction mixture is cooled, and the pH is adjusted to precipitate the

product.

The crude 5-Methyltetrazole is collected by filtration.

Purification is typically achieved through recrystallization from a suitable solvent system,

such as acetone/hexane, to yield a crystalline solid of high purity.[1]

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)
DSC and TGA are fundamental thermal analysis techniques used to determine the

decomposition temperature and thermal stability of 5-Methyltetrazole.

DSC Protocol:

A small, precisely weighed sample of 5-Methyltetrazole (typically 1-5 mg) is placed in an

aluminum pan.

The pan is hermetically sealed.

The sample is heated in a DSC instrument at a constant rate, for example, 5 °C/min, under

an inert atmosphere (e.g., nitrogen).[1]

The heat flow to or from the sample relative to a reference is measured as a function of

temperature.

The onset of the exothermic decomposition peak is identified as the decomposition

temperature.

TGA Protocol:

A slightly larger sample (typically 5-10 mg) is placed in a tared TGA pan.
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The sample is heated at a controlled rate in a TGA furnace under a specific atmosphere.

The change in mass of the sample is recorded as a function of temperature.

The TGA thermogram provides information about the temperature at which mass loss

occurs, corresponding to decomposition.

Bomb Calorimetry for Enthalpy of Combustion
While a specific experimental value for 5-Methyltetrazole is not cited, bomb calorimetry is the

standard method for determining the enthalpy of combustion of solid organic compounds.

General Protocol:

A precisely weighed pellet of the sample (typically around 1 g) is placed in a sample holder

within a high-pressure stainless-steel vessel known as a "bomb."

A fine ignition wire is placed in contact with the sample.

The bomb is sealed and pressurized with pure oxygen to approximately 25-30 atm.

The bomb is then submerged in a known volume of water in a well-insulated calorimeter.

The sample is ignited by passing an electric current through the wire.

The temperature change of the water is meticulously recorded.

The heat of combustion is calculated from the temperature rise and the predetermined heat

capacity of the calorimeter system.[4]

Knudsen Effusion Method for Enthalpy of Sublimation
The enthalpy of sublimation can be determined by measuring the vapor pressure of the solid as

a function of temperature using the Knudsen effusion method.

General Protocol:

A small amount of the crystalline sample is placed in a Knudsen cell, which is a small,

thermostated container with a very small orifice.
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The cell is placed in a high-vacuum system.

The cell is heated to a series of controlled temperatures.

At each temperature, the rate of mass loss due to the effusion of vapor through the orifice is

measured.

The vapor pressure is calculated from the rate of mass loss using the Knudsen equation.

The enthalpy of sublimation is then determined from the slope of the plot of the natural

logarithm of the vapor pressure versus the inverse of the absolute temperature (the

Clausius-Clapeyron equation).[5]

Visualizations
Experimental Workflow for Thermochemical Analysis
The following diagram illustrates a typical workflow for the comprehensive thermochemical

characterization of a compound like 5-Methyltetrazole.
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Experimental workflow for thermochemical analysis.

Postulated Thermal Decomposition Pathway of 5-
Methyltetrazole
The thermal decomposition of tetrazoles is a complex process that can proceed through

various pathways. Based on studies of 5-substituted tetrazoles, a plausible decomposition

pathway for 5-Methyltetrazole involves the initial cleavage of the tetrazole ring, leading to the

extrusion of molecular nitrogen (N₂), a characteristic feature of the decomposition of these

high-nitrogen compounds.[1] Subsequent reactions of the resulting fragments can lead to a

variety of smaller molecules. Mass spectrometry studies of similar tetrazoles suggest the

formation of species resulting from the loss of N₂ and further fragmentation.[6]

5-Methyltetrazole
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Heat (Δ)
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Postulated thermal decomposition pathway for 5-Methyltetrazole.

Conclusion
This technical guide has provided a detailed overview of the key thermochemical properties of

5-Methyltetrazole, including its decomposition temperature and density. While experimental

data for the enthalpy of combustion and sublimation are not readily available in the reviewed

literature, established protocols for their determination have been outlined. The provided

diagrams offer a clear visualization of the experimental workflow for thermochemical analysis

and a postulated decomposition pathway. This information is intended to be a valuable

resource for researchers and professionals working with 5-Methyltetrazole, aiding in its safe

and effective utilization and in the design of new materials. Further experimental determination

of the enthalpy of combustion and sublimation is recommended to complete the

thermochemical profile of this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045412#thermochemical-properties-of-5-
methyltetrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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